![molecular formula C20H18ClNO2 B4580836 N-[2-(2-chlorophenoxy)ethyl]-2-(1-naphthyl)acetamide](/img/structure/B4580836.png)
N-[2-(2-chlorophenoxy)ethyl]-2-(1-naphthyl)acetamide
Overview
Description
N-[2-(2-chlorophenoxy)ethyl]-2-(1-naphthyl)acetamide, commonly known as Naproxen, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, inflammation, and fever. Naproxen is a member of the propionic acid class of NSAIDs and is structurally related to ibuprofen and ketoprofen. Naproxen was first introduced in 1976 and is available in both prescription and over-the-counter forms.
Scientific Research Applications
Synthesis and Pharmacological Evaluation
A study by Piplani et al. (2004) focused on synthesizing 2-naphthyloxy derivatives of N,N-substituted acetamides, which showed significant antiamnesic activity, suggesting potential applications in memory enhancement and treatment of cognitive disorders.
Chemical Reactions with Aromatic Amines
Agarwal and Mital (1976) explored the reactivity of N-(3-chloro-1,4-dihydro-1,4-dioxo-2-naphthyl)acetamide with aromatic amines, leading to the formation of various compounds. This study has implications for creating new chemical entities in medicinal chemistry (Agarwal & Mital, 1976).
Anticancer Drug Development
Research by Sharma et al. (2018) synthesized and analyzed N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide for its potential as an anticancer drug, using molecular docking analysis to target the VEGFr receptor, a key player in cancer development.
Fluorescent Chemodosimeter Development
Yu et al. (2008) developed a fluorescent chemodosimeter based on 1,8-naphthyridine for the detection of Zn2+ and Cu2+, demonstrating the compound's potential in analytical chemistry and environmental monitoring (Yu et al., 2008).
Environmental Applications
Canada et al. (2002) used directed evolution to enhance the activity of toluene ortho-monooxygenase for the degradation of chlorinated ethenes and naphthalene oxidation, illustrating environmental applications in bioremediation and green chemistry (Canada et al., 2002).
properties
IUPAC Name |
N-[2-(2-chlorophenoxy)ethyl]-2-naphthalen-1-ylacetamide | |
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InChI |
InChI=1S/C20H18ClNO2/c21-18-10-3-4-11-19(18)24-13-12-22-20(23)14-16-8-5-7-15-6-1-2-9-17(15)16/h1-11H,12-14H2,(H,22,23) | |
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InChI Key |
UXGYEZFEUOTPEO-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)NCCOC3=CC=CC=C3Cl | |
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Molecular Formula |
C20H18ClNO2 | |
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Molecular Weight |
339.8 g/mol | |
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